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Compound of Interest

Compound Name: Difluorophosphoric acid

Cat. No.: B082892 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of highly

corrosive and reactive chemicals is paramount. This document provides essential, immediate

safety and logistical information for the use of difluorophosphoric acid, offering procedural,

step-by-step guidance to ensure laboratory safety and operational integrity. Our goal is to be

your preferred source for information on laboratory safety and chemical handling, building deep

trust by providing value beyond the product itself.

Immediate Safety and Hazard Information
Difluorophosphoric acid is a colorless, mobile, and strongly fuming liquid that is highly

corrosive to metals, glass, fabric, and tissue.[1][2] It reacts vigorously with water to produce

toxic and corrosive hydrofluoric acid and heat.[3] Inhalation of vapors can cause severe

irritation to the upper respiratory tract, while contact with the liquid can result in severe skin

burns and eye damage.[4][5]

Key Hazard Data
While no official occupational exposure limits have been established for difluorophosphoric
acid, its high corrosivity and reactivity necessitate stringent safety protocols.[4] The following

table summarizes its key hazard classifications.
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Hazard Identification Classification Source

GHS Classification
Skin Corrosion/Irritation:

Category 1B
[5]

DOT Hazard Class 8 (Corrosive) [5]

UN Number 1768 [4]

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to PPE is mandatory when handling difluorophosphoric acid to

protect against all potential routes of exposure.

Recommended Personal Protective Equipment
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PPE Category Specification Rationale

Hand Protection

Butyl rubber gloves are

recommended.[6] A double-

gloving approach (e.g., nitrile

inner glove, butyl rubber outer

glove) can provide additional

protection.

While specific breakthrough

time data for

difluorophosphoric acid is

unavailable, butyl rubber offers

excellent resistance to highly

corrosive acids, including

hydrofluoric acid which is a

product of its reaction with

water.[6]

Eye and Face Protection
Chemical splash goggles and

a full-face shield are required.

Protects against splashes and

fumes that can cause severe

eye damage.

Respiratory Protection

A full-face respirator with an

appropriate acid gas cartridge

is necessary if exposure limits

are exceeded or symptoms of

irritation occur. In situations

with high vapor concentrations

or unknown exposure levels, a

self-contained breathing

apparatus (SCBA) is required.

[1]

Protects the respiratory system

from corrosive vapors.

Protective Clothing

An acid-resistant apron or a full

chemical-resistant suit is

mandatory.[7] All clothing

should be clean and put on

before work.

Provides a barrier against skin

contact with the corrosive

liquid.

Footwear
Chemical-resistant, steel-toe

boots should be worn.

Protects feet from spills and

falling objects.

Operational and Disposal Plans
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Adherence to strict operational and disposal protocols is critical to mitigate the risks associated

with difluorophosphoric acid.

Standard Operating Procedure for Handling
Preparation:

Ensure a safety shower and eyewash station are immediately accessible and have been

recently tested.

Work should be conducted in a well-ventilated chemical fume hood.

Assemble all necessary PPE and ensure it is in good condition.

Have spill control materials readily available.

Handling:

Carefully uncap the container, avoiding any splashes.

Use only compatible equipment (e.g., avoid glass and certain metals, especially in the

presence of moisture).[2]

Dispense the acid slowly and carefully.

Keep the container tightly sealed when not in use.

Post-Handling:

Thoroughly wash hands and any potentially exposed skin after handling.

Decontaminate all equipment used.

Properly store the chemical in a cool, dry, well-ventilated area away from incompatible

materials.[4]

Spill Response Protocol
In the event of a spill, immediate and decisive action is required.
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Evacuate: Immediately evacuate all non-essential personnel from the spill area.

Isolate: Isolate the spill area, preventing entry. For liquids, an initial isolation of at least 50

meters (150 feet) in all directions is recommended.[8]

Protect: Don the appropriate PPE, including respiratory protection.

Contain: If safe to do so, contain the spill using an inert absorbent material such as

vermiculite or dry sand.[5] Do not use water.[5]

Neutralize: Cautiously neutralize the spill with a weak base such as sodium bicarbonate or a

commercial acid neutralizer.[9][10] Be aware that this reaction may produce heat and gas.[9]

Collect: Once neutralized, collect the absorbed material using non-sparking tools and place it

in a designated, labeled waste container.[4]

Decontaminate: Decontaminate the spill area thoroughly.

Dispose: Dispose of the waste as hazardous material in accordance with all local, state, and

federal regulations.

Disposal Plan
All waste containing difluorophosphoric acid, including contaminated PPE and spill cleanup

materials, must be treated as hazardous waste.

Container Management: Collect waste in a designated, properly labeled, and sealed

container.

Waste Disposal: Arrange for disposal by a licensed chemical waste disposal company.[4] Do

not discharge to sewer systems.[4]

Visual Workflow for Chemical Spill Response
The following diagram illustrates the logical steps for responding to a difluorophosphoric acid
spill.
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Chemical Spill Response Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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